Cas no 53199-57-8 (L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI))

L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI) structure
53199-57-8 structure
Product Name:L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI)
CAS No:53199-57-8
MF:C15H21N5O5S
MW:383.422741651535
CID:370643
PubChem ID:124126
Update Time:2025-04-19

L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI)
    • (2S)-2-amino-4-[[(2S,3S,4R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
    • S-(3-deazaadenosyl)homocysteine
    • 53199-57-8
    • 3-Deazaadenosylhomocysteine
    • S-(3-Deazaadenosyl)-L-homocysteine
    • 1H-Imidazo(4,5-C)pyridin-4-amine, 1-(5-S-(3-amino-3-carboxypropyl)-5-thio-beta-D-ribofuranosyl)-, (S)-
    • S-(3-Deazaadenosyl)-L-homocysteine monohydrate
    • Inchi: 1S/C15H21N5O5S/c16-7(15(23)24)2-4-26-5-9-11(21)12(22)14(25-9)20-6-19-10-8(20)1-3-18-13(10)17/h1,3,6-7,9,11-12,14,21-22H,2,4-5,16H2,(H2,17,18)(H,23,24)/t7-,9+,11+,12+,14?/m0/s1
    • InChI Key: KXHTUDZDRGHVIU-AUXCFHMMSA-N
    • SMILES: S(CC[C@@H](C(=O)O)N)C[C@@H]1[C@H]([C@H](C(N2C=NC3C(N)=NC=CC2=3)O1)O)O

Computed Properties

  • Exact Mass: 383.12633996g/mol
  • Monoisotopic Mass: 383.12633996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -4
  • Topological Polar Surface Area: 195Ų
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